Cas no 885274-94-2 (4-(4-Oxo-piperidine-1-carbonyl)aniline)

• Product Name: 4-(4-Oxo-piperidine-1-carbonyl)aniline
• CAS No: 885274-94-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD08437651
• CID: 711193
• PubChem ID: 53407856
• Update Time: 2025-04-19

4-(4-Oxo-piperidine-1-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,1-(4-aminobenzoyl)-
• 1-(4-aminobenzoyl)piperidin-4-one
• 4-(4-OXO-PIPERIDINE-1-CARBONYL)ANILINE,
• 4-(4-Oxo-piperidine-1-carbonyl)aniline
• C78535
• SB39433
• DTXSID70696070
• 885274-94-2
• 4-(4-oxo-piperidine-1-carbonyl)aniline, AldrichCPR
• SCHEMBL8314360
• KMWGZUGGXNLJEK-UHFFFAOYSA-N
• AKOS024260492
• 1-(4-AMINOBENZOYL)-4-PIPERIDINONE

• MDL： MFCD08437651
• Inchi： 1S/C12H14N2O2/c13-10-3-1-9(2-4-10)12(16)14-7-5-11(15)6-8-14/h1-4H,5-8,13H2
• InChI Key： KMWGZUGGXNLJEK-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC(=CC=2)N)=O)CC1

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.2
• Topological Polar Surface Area: 63.4A^2

Experimental Properties

• PSA: 63.40000
• LogP: 1.59300

4-(4-Oxo-piperidine-1-carbonyl)aniline Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines